Alozafone hydrochloride
CAS No.: 50840-91-0
Cat. No.: VC0518086
Molecular Formula: C21H22Cl2FN3O2
Molecular Weight: 438.32
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
CAS No. | 50840-91-0 |
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Molecular Formula | C21H22Cl2FN3O2 |
Molecular Weight | 438.32 |
IUPAC Name | Acetamide, N-(4-chloro-2-(2-fluorobenzoyl)phenyl)-2-((2-cyano-1-methylethyl)methylamino)-N-methyl-, hydrochloride (1:1) |
Standard InChI | 1S/C21H21ClFN3O2.ClH/c1-14(10-11-24)25(2)13-20(27)26(3)19-9-8-15(22)12-17(19)21(28)16-6-4-5-7-18(16)23;/h4-9,12,14H,10,13H2,1-3H3;1H |
Standard InChI Key | SXDHXPYDLNWJJW-UHFFFAOYSA-N |
SMILES | CC(CC#N)N(C)CC(=O)N(C)c1ccc(cc1C(=O)c2ccccc2F)Cl.Cl |
Appearance | Solid powder |
Introduction
Chemical Identity and Properties
Alozafone hydrochloride is a complex organic compound with distinct chemical identifiers that facilitate its recognition in scientific and regulatory contexts.
Basic Chemical Identifiers
The compound possesses several standardized identifiers used across chemical and pharmaceutical databases as shown in Table 1.
Table 1: Chemical Identifiers of Alozafone Hydrochloride
Identifier Type | Value |
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UNII | 58F3S0A76A |
CAS Number | 50840-91-0 |
Code | 91810519 |
Molecular Composition
Table 2: Molecular Composition Details
Property | Value |
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Molecular Formula | C21H21ClFN3O2.ClH |
Component 1 | C21H21ClFN3O2 (MW: 401.862) |
Component 2 | ClH (MW: 36.461) |
Total Molecular Weight | 438.323 |
Charge | 0 |
Structural Characteristics
Chemical Structure Representation
The structural formula of Alozafone hydrochloride can be represented using standardized chemical notation systems. The compound's structure includes multiple functional groups that contribute to its pharmacological activity.
Table 3: Structural Representation Formats
Format | Notation |
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SMILES | Cl.CC(CC#N)N(C)CC(=O)N(C)C1=CC=C(Cl)C=C1C(=O)C2=CC=CC=C2F |
InChIKey | SXDHXPYDLNWJJW-UHFFFAOYSA-N |
InChI | InChI=1S/C21H21ClFN3O2.ClH/c1-14(10-11-24)25(2)13-20(27)26(3)19-9-8-15(22)12-17(19)21(28)16-6-4-5-7-18(16)23;/h4-9,12,14H,10,13H2,1-3H3;1H |
Stereochemical Properties
Alozafone hydrochloride exhibits specific stereochemical characteristics that are important for understanding its three-dimensional structure and potential biological interactions.
Table 4: Stereochemical Properties
Property | Value |
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Stereochemistry | RACEMIC |
Optical Activity | ( + / - ) |
Defined Stereocenters | 0 / 1 |
E/Z Centers | 0 |
Additional Stereochemistry | No |
The racemic nature of Alozafone hydrochloride indicates that it exists as an equal mixture of two enantiomers, which are mirror images of each other. This is consistent with the optical activity designation of ( + / - ), indicating the presence of both dextrorotatory and levorotatory forms .
Pharmacological Classification and Activity
Therapeutic Classification
Alozafone hydrochloride is categorized as an anticonvulsant with CNS depressant properties. This classification places it among compounds used in the management of seizure disorders and potentially other neurological conditions .
Physical and Chemical Characteristics
Component Analysis
Alozafone hydrochloride consists of two distinct components as indicated in Table 5.
Table 5: Component Analysis
Component | Formula | Molecular Weight | Stereochemistry | Optical Activity |
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Component 1 | C21H21ClFN3O2 | 401.862 | RACEMIC | ( + / - ) |
Component 2 | ClH | 36.461 | ACHIRAL | NONE |
Regulatory and Development Status
Registration Status
According to the available data, Alozafone hydrochloride has a validated Unique Ingredient Identifier (UNII) status, indicating it has been registered and recognized within regulatory frameworks. The record was created and edited by administrative personnel on March 31, 2025, suggesting recent regulatory attention to this compound .
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